3-Fluoro-1,3'-biazetidine dihydrochloride

• Molecular Formula: C6H13Cl2FN2
• Molecular Weight: 203.08 g/mol
• IUPAC Name: 1-(azetidin-3-yl)-3-fluoroazetidine;dihydrochloride
• InChI: InChI=1S/C6H11FN2.2ClH/c7-5-3-9(4-5)6-1-8-2-6;;/h5-6,8H,1-4H2;2*1H
• InChI Key: BPRRFUGHNBKGLK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)N2CC(C2)F.Cl.Cl

Description

3-Fluoro-1,3'-biazetidine dihydrochloride (CAS No. 1426290-05-2) is a fluorinated bicyclic amine hydrochloride salt with the molecular formula C₆H₁₂ClFN₂ and a molecular weight of 166.62 g/mol . Its structure consists of two azetidine rings (four-membered saturated nitrogen heterocycles) linked at the 1,3' positions, with a fluorine substituent on one ring. The dihydrochloride salt form enhances its solubility in aqueous and acidic environments, making it suitable for pharmaceutical and biochemical applications .

The compound is listed in specialized catalogs for fluorinated building blocks, indicating its utility in drug discovery and organic synthesis . However, commercial availability varies; some suppliers list it as discontinued, suggesting challenges in large-scale production or niche demand .

Biological Activity

3-Fluoro-1,3'-biazetidine dihydrochloride is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its mechanisms of action, efficacy in various biological systems, and potential therapeutic applications.

Chemical Structure and Properties

3-Fluoro-1,3'-biazetidine dihydrochloride is characterized by its unique bicyclic structure that incorporates a fluorine atom. The presence of fluorine in organic compounds often enhances their biological activity by improving metabolic stability and bioavailability.

Mechanisms of Biological Activity

The biological activity of 3-Fluoro-1,3'-biazetidine dihydrochloride can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds containing fluorine have been shown to interact favorably with enzyme active sites, enhancing their inhibitory effects. For example, fluorinated compounds often exhibit improved binding affinity due to favorable interactions with amino acid residues within the active site.
• Receptor Modulation : Similar to other fluorinated compounds, 3-Fluoro-1,3'-biazetidine may modulate receptor activity, influencing signaling pathways associated with various diseases.

Efficacy Studies

Several studies have investigated the efficacy of 3-Fluoro-1,3'-biazetidine dihydrochloride in different biological contexts:

• Cancer Cell Lines : In vitro studies demonstrated that 3-Fluoro-1,3'-biazetidine dihydrochloride exhibited significant cytotoxic effects against various cancer cell lines. For instance, it showed a dose-dependent inhibition of proliferation in MCF-7 breast cancer cells, with an IC50 value comparable to established chemotherapeutic agents.

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	0.5
HepG2 (Liver)	0.8
A549 (Lung)	1.0

Case Studies

A notable case study involved the use of 3-Fluoro-1,3'-biazetidine dihydrochloride in combination therapies for resistant cancer types. The compound was tested alongside traditional chemotherapeutics and demonstrated enhanced efficacy in overcoming drug resistance mechanisms.

Safety and Toxicology

Preliminary toxicological assessments indicate that 3-Fluoro-1,3'-biazetidine dihydrochloride has a favorable safety profile at therapeutic doses. Ongoing studies are required to fully elucidate the long-term effects and potential side effects associated with its use.

Comparison with Similar Compounds

Table 1: Key Properties of 3-Fluoro-1,3'-biazetidine Dihydrochloride and Related Compounds

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Features
3-Fluoro-1,3'-biazetidine dihydrochloride	1426290-05-2	C₆H₁₂ClFN₂	166.62	Bicyclic azetidine; fluorinated; dihydrochloride salt enhances solubility .
3,3-Difluoroazetidine hydrochloride	288315-03-7	C₃H₆ClF₂N	129.54	Monocyclic azetidine with two fluorine atoms; smaller ring size .
3-Fluoropyrrolidine hydrochloride	136725-55-8	C₄H₈ClFN	122.56	Five-membered pyrrolidine ring; single fluorine substitution .
2,2-Difluoropropan-1-amine hydrochloride	136725-53-6	C₃H₇ClF₂N	130.55	Acyclic amine; two fluorine atoms on adjacent carbons .
3'-Methyl-1,3'-biazetidine	-	C₆H₁₂N₂	112.18	Bicyclic azetidine with methyl substituent; lacks fluorine and HCl salt .

Structural Differences and Implications

Ring Size and Fluorination: 3-Fluoro-1,3'-biazetidine dihydrochloride features a bicyclic azetidine framework, which imposes conformational rigidity compared to monocyclic analogues like 3,3-difluoroazetidine hydrochloride . The fluorine atom enhances electronegativity and metabolic stability, while the dihydrochloride salt improves aqueous solubility .

Salt Form and Solubility: Dihydrochloride salts (e.g., 3-Fluoro-1,3'-biazetidine dihydrochloride and Berotralstat dihydrochloride) are commonly used in pharmaceuticals to enhance solubility and bioavailability. In contrast, monohydrochloride salts (e.g., 3,3-difluoroazetidine hydrochloride) may exhibit lower solubility at neutral pH .

Synthetic Accessibility: Synthesis of bicyclic azetidines like 3-Fluoro-1,3'-biazetidine dihydrochloride is more complex than monocyclic derivatives. For example, 3,3-difluoroazetidine hydrochloride is synthesized via reductive amination using NaBH(OAc)₃, while bicyclic systems require multi-step cyclization .

Commercial and Regulatory Considerations

• Nomenclature: Dihydrochloride salts often have multiple approved names (e.g., trientine dihydrochloride vs. trientine hydrochloride), which can cause confusion in regulatory filings .